Cas no 1118-00-9 (Propane,1-methoxy-2,2-dimethyl-)
1118-00-9 structure
Product Name:Propane,1-methoxy-2,2-dimethyl-
Propane,1-methoxy-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Propane,1-methoxy-2,2-dimethyl-
- 1-Methoxy-2,2-dimethylpropane
- (CH3)3CCH2OCH3
- Ether, methyl neopentyl
- Neopentyl methyl ether
- Propane, 1-methoxy-2,2-dimethyl-
- 1118-00-9
- 1-Methoxy-2,2-dimethylpropane #
- SCHEMBL90415
- DTXSID30149734
- methyl t-pentyl ether
- 1-Methoxy-2,2-dimethyl-propane
- Methyl tert-butylmethyl ether
-
- Inchi： 1S/C6H14O/c1-6(2,3)5-7-4/h5H2,1-4H3
- InChI Key： JILHZKWLEAKYRC-UHFFFAOYSA-N
- SMILES： O(C)CC(C)(C)C
Computed Properties
- Exact Mass: 102.10452
- Monoisotopic Mass: 102.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 42.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.7540
- Melting Point: -105.78°C (estimate)
- Boiling Point: 91.54°C (estimate)
- Refractive Index: 1.3810
- PSA: 9.23
Propane,1-methoxy-2,2-dimethyl- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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